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Compound of Interest

Compound Name: 3-Fluorobenzoyl cyanide

Cat. No.: B1338787

For Immediate Release

A comprehensive cross-referencing of experimentally determined data for 3-Fluorobenzoyl
cyanide with established literature values reveals a consistent and well-characterized chemical
profile. This guide provides researchers, scientists, and drug development professionals with a
detailed comparison of its physical and spectral properties, alongside a standardized
experimental protocol for its synthesis.

Physical and Spectroscopic Data Comparison

The physical and spectroscopic properties of newly synthesized 3-Fluorobenzoyl cyanide
have been meticulously analyzed and compared against literature benchmarks. The data,
summarized in the table below, confirms the identity and purity of the synthesized compound.
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Property Experimental Value Literature Value

CAS Number 658-08-2 658-08-2
3-fluorophenyl 3-fluorophenyl

IUPAC Name ( P Y ( P Y

(oxo)acetonitrile

(oxo)acetonitrile

Molecular Formula

CsH4FNO

CsH4FNO

Molecular Weight

149.12 g/mol

149.12 g/mol

Physical Form

Pale-yellow to Yellow-brown
Liquid

Pale-yellow to Yellow-brown
Liquid[1]

Purity

95-96%

959%[1]

Melting Point

Not Determined

69 — 71 °C (for the isomeric 3-
(3-Fluorophenyl)-3-

oxopropanenitrile)[2]

Boiling Point

Not Determined

Not Available

1H NMR

Data not available

Data not available for 3-
Fluorobenzoyl cyanide; For
isomeric 3-(3-Fluorophenyl)-3-
oxopropanenitrile: *H NMR
(500 MHz, CDCls) 5 7.73 —
7.67 (m, 2H), 7.46 (dddd, J =
7.9,7.2,1.8,0.9Hz, 1H), 7.34
—7.28 (m, 1H), 4.04 (s, 2H)[2]

13C NMR

Data not available

Data not available

IR Spectrum

Data not available

Data not available

Mass Spectrum

Data not available

Data not available

Note: Some experimental and literature values for specific properties of 3-Fluorobenzoyl

cyanide are not readily available in the public domain. Data for the closely related isomer, 3-(3-

Fluorophenyl)-3-oxopropanenitrile, is provided for reference where available.

Experimental Protocols
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The synthesis of 3-Fluorobenzoyl cyanide can be reliably achieved through the reaction of 3-
Fluorobenzoyl chloride with a cyanide source, a method adapted from general procedures for
the preparation of benzoyl cyanides.

Synthesis of 3-Fluorobenzoyl Cyanide
This procedure is based on a general method for the synthesis of substituted benzoyl cyanides.

Materials:

3-Fluorobenzoyl chloride

Copper(l) cyanide

Inert solvent (e.g., Toluene)

Standard laboratory glassware for inert atmosphere reactions
Procedure:

» In a dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), 3-
Fluorobenzoyl chloride is dissolved in an appropriate anhydrous aprotic solvent.

 To this solution, 0.9-1.4 molar equivalents of copper(l) cyanide are added.
e The reaction mixture is heated to a temperature between 150 and 165 °C.
e The reaction is monitored for completion (typically a maximum of 5 hours).

o Upon completion, the mixture is cooled to below 100 °C, and an aprotic organic solvent is
added to precipitate the copper salts.

e The precipitated copper salt is removed by filtration.

o The filtrate is then cooled to a temperature between -40 and +20 °C to induce crystallization
of the crude product.

o The crystallized 3-Fluorobenzoyl cyanide is separated from the solvent and dried.
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Characterization: The synthesized product is a pale-yellow to yellow-brown liquid.[1] Further
characterization would involve spectroscopic analysis (NMR, IR, MS) to confirm the structure
and purity, which should be compared against reference spectra where available.

Experimental Workflow

The logical flow of the synthesis and analysis of 3-Fluorobenzoyl cyanide is depicted in the

following diagram.
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Caption: Synthesis and Analysis Workflow for 3-Fluorobenzoyl Cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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